Cas no 1369258-02-5 (4-[(5-methyl-3-pyridinyl)oxy]benzenemethanol)

• Product Name: 4-[(5-methyl-3-pyridinyl)oxy]benzenemethanol
• CAS No: 1369258-02-5
• MF: C₁₃H₁₃NO₂
• MW: 215.247823476791
• CID: 2114123
• Update Time: 2023-11-19

4-[(5-methyl-3-pyridinyl)oxy]benzenemethanol Chemical and Physical Properties

Names and Identifiers

• 4-[(5-methyl-3-pyridinyl)oxy]Benzenemethanol
• CID 121004051
• Benzenemethanol, 4-[(5-methyl-3-pyridinyl)oxy]-
• 4-[(5-methyl-3-pyridinyl)oxy]benzenemethanol

• Inchi： 1S/C13H13NO2/c1-10-6-13(8-14-7-10)16-12-4-2-11(9-15)3-5-12/h2-8,15H,9H2,1H3
• InChI Key： IGZWOADNPAFCGO-UHFFFAOYSA-N
• SMILES： O(C1C=NC=C(C)C=1)C1C=CC(CO)=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 202
• Topological Polar Surface Area: 42.4

Experimental Properties

• Density: 1.174±0.06 g/cm3(Predicted)
• Boiling Point: 372.3±37.0 °C(Predicted)
• pka: 14.28±0.10(Predicted)